Cas no 5766-41-6 (methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate
• CAS No: 5766-41-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6241213
• PubChem ID: 62214835
• Update Time: 2025-05-19

methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate
• Methyl alpha-hydroxy-2,5-dimethylbenzeneacetate
• CS-0346763
• DTXSID101261038
• EN300-1853774
• AKOS011496502
• 5766-41-6

• Inchi： 1S/C11H14O3/c1-7-4-5-8(2)9(6-7)10(12)11(13)14-3/h4-6,10,12H,1-3H3
• InChI Key： YVRIIBKPPOPEOK-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate

Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate (CAS No. 5766-41-6): A Comprehensive Overview

Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate, identified by the CAS number 5766-41-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various chemical and biological processes. The compound's molecular structure, consisting of a hydroxyacetate ester linked to a dimethylphenyl group, makes it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The synthesis of Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate involves well-established organic reactions, including esterification and condensation processes. These synthetic pathways highlight the compound's feasibility as a building block for more complex molecules. Recent advancements in catalytic methods have improved the efficiency and yield of its production, making it more accessible for research purposes. The compound's stability under various conditions also enhances its utility in laboratory settings, where consistent quality is paramount.

In the realm of pharmaceutical research, Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate has been investigated for its potential biological activities. Studies have shown that derivatives of this compound exhibit properties that may be beneficial in the development of novel therapeutic agents. For instance, modifications to the phenyl ring or the hydroxyacetate moiety can lead to compounds with enhanced binding affinity to specific biological targets. This flexibility underscores the importance of CAS No. 5766-41-6 as a scaffold for medicinal chemistry endeavors.

One of the most compelling aspects of Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate is its role in the synthesis of more complex molecules with potential pharmacological applications. Researchers have explored its use in creating analogs that mimic natural products known for their therapeutic effects. The ability to modify this compound in various ways allows scientists to fine-tune its properties, making it an invaluable tool in drug discovery pipelines. Furthermore, the compound's compatibility with modern spectroscopic techniques facilitates detailed structural elucidation and characterization.

The chemical properties of Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate also make it useful in material science applications. Its reactivity and solubility characteristics enable its use as an intermediate in polymer synthesis and as a ligand in coordination chemistry. These applications demonstrate the broad utility of this compound beyond traditional pharmaceutical contexts. As research continues to uncover new possibilities, the importance of CAS No. 5766-41-6 is likely to grow, both academically and industrially.

Recent studies have also highlighted the environmental considerations associated with the production and use of Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, emphasizing the need for environmentally responsible practices in chemical manufacturing. The adoption of such methods not only benefits the environment but also ensures the long-term viability of this compound as a research tool.

The future prospects for Methyl 2-(2,5-dimethylphenyl)-2-hydroxyacetate are promising, with ongoing research suggesting new applications and uses. As our understanding of its properties deepens, so too does its potential impact on various scientific disciplines. Whether used as a starting material for drug synthesis or as a component in advanced materials, this compound continues to be a subject of intense interest among researchers worldwide.